3-Anilino-N,3-diphenylprop-2-enamide

• CAS No.: 52561-86-1
• Molecular Formula: C21H18N2O
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 3-anilino-N,3-diphenylprop-2-enamide
• InChI: InChI=1S/C21H18N2O/c24-21(23-19-14-8-3-9-15-19)16-20(17-10-4-1-5-11-17)22-18-12-6-2-7-13-18/h1-16,22H,(H,23,24)
• InChI Key: CHQZFCDHIRXLCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CC(=O)NC2=CC=CC=C2)NC3=CC=CC=C3

Description

3-Anilino-N,3-diphenylprop-2-enamide is an organic compound with the molecular formula C21H17NO It is characterized by the presence of an aniline group and two phenyl groups attached to a prop-2-enamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Anilino-N,3-diphenylprop-2-enamide typically involves the condensation of aniline with cinnamoyl chloride in the presence of a base such as pyridine. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to yield the final product. The reaction conditions usually include refluxing the reactants in an appropriate solvent like ethanol or methanol .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, microwave-assisted synthesis has been explored to reduce reaction times and improve efficiency .

Chemical Reactions Analysis

Types of Reactions: 3-Anilino-N,3-diphenylprop-2-enamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aniline group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like halides or amines in the presence of a catalyst.

Major Products Formed:

Oxidation: Formation of oxides and quinones.

Reduction: Formation of amines and alcohols.

Substitution: Formation of substituted anilines and phenyl derivatives.

Scientific Research Applications

3-Anilino-N,3-diphenylprop-2-enamide has diverse applications